Cas no 1260665-49-3 (3-Bromo-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 3-Bromo-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1260665-49-3
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD18250185
• CID: 828516
• PubChem ID: 57415839
• Update Time: 2025-06-13

3-Bromo-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5H-pyrrolo[2,3-b]pyrazine
• 3-BROMO-5H-PYRROLO[3,2-B]PYRAZINE
• 5H-PYRROLO[2,3-B]PYRAZINE, 3-BROMO-
• FT-0684925
• KB-235161
• PB16748
• QC-10873
• RP08689
• MFCD18250185
• DTXSID70725531
• CS3A9ZE2KP
• DB-366222
• J-512023
• SCHEMBL12847281
• JOCWQJGZBIFQLM-UHFFFAOYSA-N
• SY258268
• 1260665-49-3
• AS-62169
• ZB0438
• AKOS015949472
• 3-Bromo-5H-pyrrolo[2,3-b]...
• CS-0029658

• MDL： MFCD18250185
• Inchi： 1S/C6H4BrN3/c7-5-3-9-4-1-2-8-6(4)10-5/h1-3H,(H,8,10)
• InChI Key： JOCWQJGZBIFQLM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CNC2=N1

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-Bromo-5H-pyrrolo[2,3-b]pyrazine

Research Briefing on 3-Bromo-5H-pyrrolo[2,3-b]pyrazine (CAS: 1260665-49-3) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5H-pyrrolo[2,3-b]pyrazine (CAS: 1260665-49-3) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structure, featuring a brominated pyrrolopyrazine core, makes it a versatile intermediate for the development of novel pharmaceuticals, particularly in oncology and infectious diseases.

Recent studies have highlighted the role of 3-Bromo-5H-pyrrolo[2,3-b]pyrazine as a key building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromine atom at the 3-position of the pyrrolopyrazine ring allows for further functionalization via cross-coupling reactions, enabling the creation of diverse inhibitor libraries. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms.

In addition to its applications in oncology, 3-Bromo-5H-pyrrolo[2,3-b]pyrazine has been investigated for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters (2022) revealed that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial DNA gyrase, a validated target for antibacterial agents.

The synthetic accessibility of 3-Bromo-5H-pyrrolo[2,3-b]pyrazine has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), featuring a palladium-catalyzed bromination of the parent pyrrolopyrazine system. This method offers improved yields (up to 85%) and reduced environmental impact compared to traditional bromination protocols, addressing key challenges in large-scale production.

From a drug metabolism perspective, pharmacokinetic studies of 3-Bromo-5H-pyrrolo[2,3-b]pyrazine derivatives have shown favorable properties, including good oral bioavailability and moderate plasma half-lives. However, researchers have noted that the bromine atom may contribute to potential toxicity concerns, prompting investigations into deuterated analogs to improve metabolic stability. These efforts were detailed in a recent ACS Medicinal Chemistry Letters publication (2023).

Looking forward, the versatility of 3-Bromo-5H-pyrrolo[2,3-b]pyrazine continues to inspire innovation in drug discovery. Its applications are expanding beyond small molecule therapeutics into areas such as PROTACs (proteolysis targeting chimeras) and covalent inhibitors. The compound's unique physicochemical properties, including its balanced lipophilicity (clogP ~2.1) and molecular weight (213.03 g/mol), make it particularly suitable for these emerging therapeutic modalities.

In conclusion, 3-Bromo-5H-pyrrolo[2,3-b]pyrazine (CAS: 1260665-49-3) represents a valuable scaffold in modern medicinal chemistry. The recent research highlights its multifaceted applications in drug discovery, from kinase inhibitors to antimicrobial agents, supported by advances in synthetic methodology and ADME optimization. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.